Cas no 2624139-47-3 (4-(3-methylbutyl)(nitroso)aminobutanoic acid)

• Product Name: 4-(3-methylbutyl)(nitroso)aminobutanoic acid
• CAS No: 2624139-47-3
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 5642495
• PubChem ID: 165905914
• Update Time: 2025-10-12

4-(3-methylbutyl)(nitroso)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27752264
• 4-[(3-methylbutyl)(nitroso)amino]butanoic acid
• 2624139-47-3
• 4-(3-methylbutyl)(nitroso)aminobutanoic acid

• Inchi： 1S/C9H18N2O3/c1-8(2)5-7-11(10-14)6-3-4-9(12)13/h8H,3-7H2,1-2H3,(H,12,13)
• InChI Key： KJVLEQMRILCPSI-UHFFFAOYSA-N
• SMILES： O=NN(CCCC(=O)O)CCC(C)C

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70Ų

Additional information on 4-(3-methylbutyl)(nitroso)aminobutanoic acid

Comprehensive Overview of 4-(3-methylbutyl)(nitroso)aminobutanoic acid (CAS No. 2624139-47-3): Properties, Applications, and Research Insights

4-(3-methylbutyl)(nitroso)aminobutanoic acid (CAS No. 2624139-47-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. This compound, characterized by its nitroso and aminobutanoic acid functional groups, offers a versatile platform for synthetic modifications and biological activity studies. Researchers and industry professionals are increasingly exploring its properties to address contemporary challenges in drug development and sustainable chemistry.

The growing interest in nitroso-containing compounds like 4-(3-methylbutyl)(nitroso)aminobutanoic acid aligns with the broader trend of investigating nitrogen-rich molecules for their potential therapeutic benefits. For instance, recent studies have highlighted the role of nitroso derivatives in modulating enzymatic activity and cellular signaling pathways. This has led to a surge in searches for terms such as "nitroso compounds in medicine" and "CAS 2624139-47-3 applications," reflecting the compound's relevance in cutting-edge research.

From a structural perspective, 4-(3-methylbutyl)(nitroso)aminobutanoic acid features a 3-methylbutyl side chain, which contributes to its lipophilicity and potential bioavailability. This attribute is particularly valuable in drug design, where optimizing the balance between hydrophilicity and lipophilicity is critical for enhancing membrane permeability. The compound's aminobutanoic acid moiety further expands its utility, as it can participate in peptide-like interactions or serve as a building block for more complex molecules.

In the context of environmental sustainability, 4-(3-methylbutyl)(nitroso)aminobutanoic acid has also been examined for its potential role in green chemistry initiatives. Researchers are exploring its use as a catalyst or intermediate in eco-friendly synthetic routes, addressing the demand for "sustainable chemical synthesis" and "green alternatives to traditional reagents." This aligns with global efforts to reduce the environmental footprint of chemical manufacturing processes.

Another area of interest is the compound's stability and reactivity under various conditions. Understanding the degradation pathways of 4-(3-methylbutyl)(nitroso)aminobutanoic acid is essential for ensuring its safe handling and long-term storage. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled precise characterization of its behavior in different environments, answering common queries like "how to analyze CAS 2624139-47-3" and "stability of nitroso compounds."

Looking ahead, the potential applications of 4-(3-methylbutyl)(nitroso)aminobutanoic acid are vast. Its compatibility with bioconjugation strategies makes it a candidate for developing targeted drug delivery systems, a topic frequently searched as "nitroso compounds in drug delivery." Additionally, its role in agrochemical formulations is being investigated, with researchers exploring its efficacy as a plant growth regulator or pesticide intermediate, responding to queries like "nitroso derivatives in agriculture."

In summary, 4-(3-methylbutyl)(nitroso)aminobutanoic acid (CAS No. 2624139-47-3) represents a promising compound with multifaceted applications. Its unique chemical properties, combined with the growing demand for innovative solutions in medicine and sustainability, position it as a subject of ongoing research and development. As scientific understanding of this compound deepens, its impact across industries is expected to expand, making it a key player in the future of chemical innovation.